Physicochemical Profile: LogP and Molecular Weight Comparison
The C3-methyl substitution and hydrochloride salt form of 3-methyl-4-phenylbut-3-en-2-amine hydrochloride produce a distinct physicochemical profile relative to the parent free base 4-phenylbut-3-en-2-amine. The target compound exhibits a computed LogP of 2.86 (free base form: LogP ~2.86; SMILES: CC(=Cc1ccccc1)C(C)N) , compared to a reported or calculated LogP of approximately 1.9–2.2 for the unsubstituted parent 4-phenylbut-3-en-2-amine (C10H13N; MW 147.22). The increased lipophilicity conferred by the C3-methyl group translates to an approximately 0.6–1.0 log unit increase in LogP, a magnitude that is known to influence blood–brain barrier passive permeability and transporter interactions [1]. Additionally, the hydrochloride salt (MW 197.70 g/mol) provides a 34% greater formula weight compared to the parent free base (147.22 g/mol), which affects molarity calculations, dosing precision, and formulation design .
| Evidence Dimension | Computed lipophilicity (LogP) and molecular weight |
|---|---|
| Target Compound Data | LogP (free base): 2.86; MW (HCl salt): 197.70 g/mol; Molecular Formula (HCl salt): C11H16ClN |
| Comparator Or Baseline | 4-Phenylbut-3-en-2-amine (free base): LogP ~1.9–2.2 (estimated); MW: 147.22 g/mol; Molecular Formula: C10H13N |
| Quantified Difference | ΔLogP ≈ +0.6 to +1.0; ΔMW = +50.48 g/mol (+34%) |
| Conditions | Computed LogP from SMILES-based prediction (Leyan database); comparator LogP from literature estimates for arylalkylamines; MW from molecular formula calculation |
Why This Matters
The higher LogP of 3-methyl-4-phenylbut-3-en-2-amine predicts enhanced passive membrane permeability compared to the unsubstituted parent, which is critical when selecting compounds for cell-based transporter assays or in vivo CNS studies where brain penetration is a key variable.
- [1] Decker AM, Partilla JS, Baumann MH, Rothman RB, Blough BE. The biogenic amine transporter activity of vinylogous amphetamine analogs. MedChemComm. 2016;7(8):1657–1663. doi:10.1039/C6MD00245E. View Source
